4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
Cat. No. B3272064
M. Wt: 206.24 g/mol
InChI Key: RNOVBVJBXRNABJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][C:2]1([CH3:12])[CH2:3][CH2:4][NH:5][c:6]2[cH:7][cH:8][cH:9][cH:10][c:11]21.[Na+:18].[OH-:17].[OH:13][N+:14]([O-:15])=[O:16].[S:19](=[O:20])(=[O:21])([OH:22])[OH:23]>>[CH3:1][C:2]1([CH3:12])[CH2:3][CH2:4][NH:5][c:6]2[cH:7][c:8]([N+:14](=[O:13])[O-:15])[cH:9][cH:10][c:11]21
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(C)CCNc2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1(C)CCNc2cc([N+](=O)[O-])ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
